![molecular formula C7H12ClF2NO B8222063 5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride CAS No. 2227206-19-9](/img/structure/B8222063.png)
5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride
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Description
5,5-Difluoro-7-oxa-2-azaspiro[3.5]nonanehydrochloride, also known as 5,5-Difluoro-2-oxa-7-azaspiro[3.5]nonane, is a chemical compound with the molecular formula C7H11F2NO . It has an average mass of 163.165 Da and a monoisotopic mass of 163.080872 Da . Spiro forms of oxazines, which this compound is a part of, find applications as leuco dyes, frequently displaying chromism - reversibly interchanging between their colorless and colored forms .
Molecular Structure Analysis
The molecular structure of this compound consists of a spirocyclic system, which is a molecule containing two rings of which one atom is common, in this case, the nitrogen atom . The molecule also contains two fluorine atoms attached to the same carbon atom, and an oxygen atom in one of the rings .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C7H11F2NO), average mass (163.165 Da), and monoisotopic mass (163.080872 Da) . More specific properties like melting point, boiling point, and density were not found in the available sources.Safety and Hazards
properties
IUPAC Name |
5,5-difluoro-7-oxa-2-azaspiro[3.5]nonane;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F2NO.ClH/c8-7(9)5-11-2-1-6(7)3-10-4-6;/h10H,1-5H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDHININNWFMYFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(C12CNC2)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2227206-19-9 |
Source
|
Record name | 7-Oxa-2-azaspiro[3.5]nonane, 5,5-difluoro-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2227206-19-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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